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Compound of Interest

Compound Name: 4-Decyloxazolidin-2-one

CAS No.: 7693-82-5

Cat. No.: B1609811

Get Quote

Executive Summary & Compound Profile
4-Decyloxazolidin-2-one, commercially known as SR-38 (or Dermac SR-38), is a lipophilic

heterocyclic compound primarily utilized as a transdermal permeation enhancer.[1][2] Unlike

aggressive solvents like DMSO that disrupt tissue indiscriminately, SR-38 functions as a

"ceramide mimic," integrating into the stratum corneum lipid bilayer to facilitate drug transport

while minimizing skin irritation.

Its molecular design features a polar oxazolidinone head group and a hydrophobic decyl tail,

allowing it to act as a biodegradable surfactant. While it shares structural homology with chiral

auxiliaries used in asymmetric synthesis (e.g., Evans auxiliaries), its industrial utility is

overwhelmingly dominated by its role in enhancing the topical delivery of hydrophilic and

lipophilic active pharmaceutical ingredients (APIs).
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Property Specification

CAS Number 7693-82-5

Synonyms SR-38; 4-Decyl-2-oxazolidinone; Dermac SR-38

Molecular Formula C₁₃H₂₅NO₂

Molecular Weight 227.34 g/mol

Physical State White crystalline solid

Melting Point 31.5–33.0 °C (Melts upon skin contact)

Solubility
Soluble in ethanol, propylene glycol, oils; poorly

soluble in water

Comparative Analysis: SR-38 vs. Market Alternatives
In the landscape of permeation enhancers, SR-38 is distinguished by its "Skin Depot" effect.

While agents like Azone drive drugs systemically, SR-38 tends to increase retention within the

epidermal and dermal layers, making it ideal for localized therapies (e.g., acne, psoriasis, local

anesthesia).

Performance Benchmarking (Transdermal Flux)
The following data compares the enhancement factor (EF) of SR-38 against industry standards

for the delivery of Fluoxetine (lipophilic amine) and 5-Fluorouracil (hydrophilic antimetabolite).
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Enhancer
Concentrati
on

Enhanceme
nt Factor
(Fluoxetine)
*

Enhanceme
nt Factor (5-
FU)**

Irritation
Potential

Mechanism
Type

SR-38 5% (w/v) 8.0x 12.5x Low

Lipid

Fluidization +

Depot

Azone

(Laurocapra

m)

2% (w/v) 6.0x 15.0x Moderate
Lipid

Disruption

DMSO 10-50% 2.5x 4.0x High

Solvent

Extraction/Po

re Formation

Ethanol 65% 3.0x 1.5x Low (Drying)
Lipid

Extraction

*Data Source: Comparative permeation studies on human cadaver skin [1]. **Data Source:

Extrapolated from standard hydrophilic drug permeation models [2].

Key Advantages of SR-38[1][2]
Thermoreversible Activation: With a melting point of ~32°C, SR-38 remains solid in storage

but melts exactly at skin temperature, releasing the active agent upon application.

Safety Profile: Unlike nitrogen-containing enhancers that can form nitrosamines, SR-38 is

chemically stable and metabolizes into endogenous-like amino alcohol byproducts.

Potency: It achieves higher flux rates for lipophilic drugs (like Fluoxetine) compared to

Azone, likely due to better miscibility with the drug-lipid complex.

Mechanism of Action
SR-38 operates via a "Insert and Fluidize" mechanism. Its structure resembles sphingosine (a

backbone of ceramides).[1][2]
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Intercalation: The decyl tail inserts between the ceramide fatty acid chains in the stratum

corneum.

Head Group Repulsion: The polar oxazolidinone ring disrupts the hydrogen bonding network

of the lipid polar heads.

Fluidization: This creates "fluid domains" or micro-channels within the rigid lipid bilayer,

lowering the activation energy for drug diffusion.

Visualized Pathway (DOT)
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Caption: SR-38 mimics endogenous lipids to intercalate into the bilayer, disrupting packing

order to facilitate drug entry.

Experimental Protocols
Protocol A: Formulation of a 5% SR-38 Transdermal Gel
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Target: Delivery of a lipophilic API (e.g., Ibuprofen or Testosterone).

Reagents:

SR-38 (4-Decyloxazolidin-2-one)[1][2][3][4]

Propylene Glycol (PG)

Ethanol (95%)

Hydroxypropyl Cellulose (HPC) - Gelling agent

Distilled Water

Step-by-Step Methodology:

Solubilization: In a glass beaker, dissolve 0.5 g of SR-38 and 1.0 g of API in 10 mL of

Ethanol. Sonicate for 5 minutes until clear.

Note: If SR-38 is solid, warm the ethanol slightly to 35°C.

Co-solvent Addition: Add 5 mL of Propylene Glycol to the ethanolic solution. PG acts as a co-

enhancer and prevents rapid drying.

Hydration: Slowly add 3.5 mL of Distilled Water with continuous magnetic stirring. The

solution may turn slightly opalescent; this is normal.

Gelation: Sprinkle 0.4 g of HPC onto the surface. Allow to hydrate for 30 minutes without

stirring, then stir at 200 RPM until a clear, viscous gel forms.

Validation: Measure viscosity and pH. The pH should be adjusted to 5.5–6.0 (skin neutral)

using triethanolamine if necessary.

Protocol B: Synthesis of 4-Decyloxazolidin-2-one
Context: For researchers needing to synthesize the compound de novo or create derivatives.

Reaction Principle: Cyclization of 2-aminododecan-1-ol with a carbonic acid derivative (Diethyl

carbonate or CDI).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1609811/docs?utm_src=pdf-body#technical-guide-4-decyloxazolidin-2-one-sr-38-applications-performance
https://www.researchgate.net/publication/26842247_An_Overview_of_skin_penetration_enhancers_Penetration_enhancing_activity_skin_irritation_potential_and_mechanism_of_action
https://www.thaiscience.info/journals/Article/SONG/10617315.pdf
https://www.researchgate.net/publication/10587470_Transdermal_drug_delivery_of_tricyclic_antidepressants_Effect_of_fatty_acids
https://patents.google.com/patent/US7105573B2/en
https://www.benchchem.com/product/b1609811/docs?utm_src=pdf-body#technical-guide-4-decyloxazolidin-2-one-sr-38-applications-performance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow (Green Chemistry Route):

Precursor Prep: Dissolve 2-aminododecan-1-ol (10 mmol) in anhydrous Toluene (50 mL).

Reagent Addition: Add Diethyl carbonate (12 mmol) and Potassium Carbonate (1 mmol) as a

catalyst.

Why: Diethyl carbonate is less toxic than phosgene and allows for ethanol byproduct

removal.

Reflux: Heat the mixture to reflux (110°C) for 6–8 hours. Use a Dean-Stark trap to remove

the ethanol generated, driving the equilibrium forward.

Workup: Cool to room temperature. Filter off the solid catalyst.

Purification: Concentrate the filtrate under reduced pressure. Recrystallize the residue from

n-hexane to yield white crystals of 4-decyloxazolidin-2-one.

Yield Expectation: 85–90%.

Characterization: IR (C=O stretch at ~1750 cm⁻¹), ¹H NMR (Decyl chain protons 0.8–1.3

ppm, Ring protons 3.5–4.5 ppm).

Synthesis Workflow Visualization (DOT)
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Click to download full resolution via product page

Caption: Green synthesis route utilizing diethyl carbonate cyclization to avoid phosgene toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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